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This guide provides a comprehensive technical overview of 11H-Benz[bc]aceanthrylene, a
methylene-bridged polycyclic aromatic hydrocarbon (PAH). Synthesizing chemical data,
synthesis methodologies, and toxicological assessments, this document serves as a critical
resource for professionals in chemical research and drug development. We will delve into the
unique structural characteristics of this compound, differentiate it from its isomers, and explore
the limited, yet informative, body of research surrounding its properties and potential
applications.

Chemical Identity and Physicochemical Properties

11H-Benz[bc]aceanthrylene is a pentacyclic aromatic hydrocarbon with a methylene bridge.
Its chemical structure and properties are summarized below.

Chemical Structure

Figure 1. 2D Chemical Structure of 11H-Benz[bc]aceanthrylene.

Chemical Identifiers and Properties
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Property Value Source

Molecular Formula CioH12 [1]

Molecular Weight 240.3 g/mol [2]
pentacyclo[14.2.1.02,7.0°,18.012,
7Inonadeca-

IUPAC Name [2]
1(18),2,4,6,8,10,12(17),13,15-
nonaene

CAS Number 202-94-8 [1]
1,12-

Methylenebenz(a)anthracene,

Synonyms [2][3]

1',9-Methylene-1,2-

benzanthracene

Isomeric Differentiation: A Note on Scientific

Precision

It is imperative to distinguish 11H-Benz[bc]aceanthrylene from its isomers, particularly
Benz[jlaceanthrylene (CAS: 202-33-5) and Benz(e)aceanthrylene (CAS: 199-54-2). These
related compounds, while structurally similar, exhibit significantly different biological activities.

e Benz[jlaceanthrylene (C20H12): This compound is a known mutagen and carcinogen,

classified by the International Agency for Research on Cancer (IARC) as Group 2B,

"Possibly carcinogenic to humans".[4] It has been detected in urban air pollution and is

recognized for its potent genotoxic effects.[5]

o Benz(e)aceanthrylene (Cz20H12): Another isomer that has been the subject of toxicological

studies.[6]

The presence of the methylene bridge and the differing ring fusion in 11H-

Benz[bc]aceanthrylene (Ci9H12) results in a distinct chemical entity with a different

toxicological profile.

Synthesis of 11H-Benz[bc]aceanthrylene
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A key synthetic route to 11H-Benz[bc]aceanthrylene was reported by Gimisis, Kampf, and
Koreeda in 1993 in The Journal of Organic Chemistry.[7] The methodology employs an efficient
double Friedel-Crafts cyclization. While the full detailed protocol from the original publication is
recommended for precise replication, the following represents a descriptive workflow based on
the reported approach.

Synthetic Workflow Overview

The synthesis involves a multi-step process culminating in the formation of the methylene-
bridged pentacyclic system. The general workflow can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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